7-Azaspiro[3.5]nonan-1-amine

7-Azaspiro[3.5]nonan-1-amine (C8H16N2) is a highly sp3-rich (Fsp3 = 1.0) spirocyclic diamine utilized as a premium bioisostere for piperazine and 1,4-diazepane in advanced drug discovery and materials science [1]. Featuring a primary amine on a rigid cyclobutane ring and a secondary amine within a piperidine ring, this scaffold provides orthogonal reactivity and distinct pKa profiles. Procuring this specific spirocycle enables chemists to introduce rigid 3D vectors into lead compounds, significantly improving metabolic stability and target selectivity compared to flat, highly flexible saturated heterocycles [1].

Substituting 7-azaspiro[3.5]nonan-1-amine with simpler diamines like piperazine or 1,4-diazepane fundamentally alters the spatial trajectory of attached pharmacophores and complicates downstream processability [1]. Flat heterocycles like piperazine are prone to rapid oxidative metabolism at the α-carbon and often suffer from high off-target promiscuity due to their conformational flexibility. Furthermore, because the two nitrogens in piperazine have strongly coupled basicities, achieving selective mono-functionalization requires extensive protecting-group chemistry. In contrast, the spirocyclic core of 7-azaspiro[3.5]nonan-1-amine sterically shields the core from metabolic degradation and offers inherent differentiation between the primary and secondary amines, streamlining synthetic workflows and yielding superior pharmacokinetic profiles [1].

Orthogonal Reactivity for Selective Functionalization

The distinct steric and electronic environments of the primary amine (C1) and secondary amine (N7) in 7-azaspiro[3.5]nonan-1-amine result in significantly different pKa values and nucleophilicities, contrasting sharply with piperazine [1]. While piperazine's two secondary amines share coupled basicities that often lead to statistical mixtures during mono-alkylation or acylation, the spirocyclic scaffold provides a highly basic secondary piperidine amine and a sterically hindered primary cyclobutylamine. This differential reactivity enhances precursor suitability and processability by enabling highly selective mono-functionalization without the extensive orthogonal protection-deprotection steps typically required for simple diamines [1].

Procuring this scaffold reduces synthetic steps and improves overall yield by allowing direct, selective functionalization of the distinct nitrogen centers.

Enhanced Metabolic Stability through Spirocyclic Shielding

Spirocyclic fusion inherently protects the adjacent carbon centers from cytochrome P450-mediated oxidative metabolism, ensuring a superior workflow fit for late-stage lead optimization. When compared to simple piperidine or piperazine linkers, incorporating the 7-azaspiro[3.5]nonane core significantly reduces intrinsic clearance rates [1]. Studies replacing flexible saturated rings with spiro[3.5]nonane derivatives have demonstrated marked improvements in human liver microsome (HLM) stability, often extending predicted half-lives by blocking α-oxidation pathways that rapidly degrade flat heterocycles [1].

Buyers developing long-acting therapeutics or stable materials must prioritize this spirocycle to avoid the rapid degradation pathways typical of standard diamines.

3D Rigidity Minimizes Off-Target Binding

7-Azaspiro[3.5]nonan-1-amine possesses an Fsp3 (fraction of sp3 carbons) of 1.0, but unlike piperazine, it forces a rigid, three-dimensional spatial arrangement [1]. This 3D topology is critical for reducing off-target binding and ensuring predictable downstream usability. Implementing spirocyclic cores like 7-azaspiro[3.5]nonane in place of flat azepanes or piperazines has been shown to reduce off-target cytotoxicity and DNA damage promiscuity by restricting the conformational flexibility that allows flat molecules to intercalate or bind non-specifically [1].

Selecting this rigid 3D scaffold minimizes downstream failure rates associated with the off-target toxicity of flexible, flat diamines.

Bioisosteric Replacement in Drug Discovery

Ideal for replacing piperazine or 1,4-diazepane cores in lead optimization workflows to improve metabolic stability and reduce off-target toxicity while maintaining basicity [1].

Synthesis of Rigid PROTAC Linkers

Utilized as a rigidified, 3D linker in targeted protein degradation (PROTACs) to precisely control the spatial distance and orientation between the E3 ligase ligand and the target protein binder [1].

Conformationally Restricted Catalysts

Procured as a rigid diamine precursor for transition-metal catalysis, where the spirocyclic backbone provides superior steric bulk and facial selectivity compared to simple, flexible diamines [1].